6-(Pyrrolidine-1-sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one

• IUPAC Name: 6-pyrrolidin-1-ylsulfonyl-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C11H12N2O4S/c14-11-12-9-4-3-8(7-10(9)17-11)18(15,16)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H,12,14)
• InChI Key: LJIQLYNTTYIUOR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC3=C(C=C2)NC(=O)O3
• Molecular Formula: C11H12N2O4S
• Molecular Weight: 268.29 g/mol

Description

6-(Pyrrolidine-1-sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one is a heterocyclic compound that features a benzoxazole ring fused with a pyrrolidine sulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Pyrrolidine-1-sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one typically involves the reaction of 2-aminophenol with pyrrolidine-1-sulfonyl chloride under basic conditions. The reaction proceeds through the formation of an intermediate sulfonamide, which cyclizes to form the benzoxazole ring. The reaction conditions often include the use of a base such as triethylamine and a solvent like dichloromethane .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through recrystallization or chromatographic techniques.

Chemical Reactions Analysis

Types of Reactions

6-(Pyrrolidine-1-sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the sulfonyl group.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group or the benzoxazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of sulfoxides or sulfones, while reduction can yield sulfonamides.

Scientific Research Applications

6-(Pyrrolidine-1-sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and anticancer properties.

Biology: It is used in biochemical assays to study enzyme inhibition and protein interactions.

Mechanism of Action

The mechanism of action of 6-(Pyrrolidine-1-sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with enzyme active sites, leading to inhibition of enzyme activity. The benzoxazole ring can interact with nucleic acids, potentially affecting gene expression and protein synthesis .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine-2,5-dione: Known for its use in pharmaceuticals as a building block for various drugs.

Pyrrolizidine alkaloids: These compounds have a similar pyrrolidine ring structure and are known for their biological activities.

Pyrrole and pyrrolidine analogs: These compounds are widely studied for their therapeutic potential in treating various diseases.

Uniqueness

6-(Pyrrolidine-1-sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one is unique due to its combination of a benzoxazole ring with a pyrrolidine sulfonyl group, which imparts distinct chemical and biological properties. This combination is not commonly found in other similar compounds, making it a valuable target for further research and development.